5-(1,3-Benzodioxol-5-yl)-1-hexyl-3-hydroxy-4-(4-methylbenzoyl)-1,5-dihydro-2H-pyrrol-2-one
5-(1,3-Benzodioxol-5-yl)-1-hexyl-3-hydroxy-4-(4-methylbenzoyl)-1,5-dihydro-2H-pyrrol-2-one
Brand Name:
Vulcanchem
CAS No.:
309268-87-9
VCID:
VC0394758
InChI:
InChI=1S/C25H27NO5/c1-3-4-5-6-13-26-22(18-11-12-19-20(14-18)31-15-30-19)21(24(28)25(26)29)23(27)17-9-7-16(2)8-10-17/h7-12,14,22,27H,3-6,13,15H2,1-2H3/b23-21+
SMILES:
CCCCCCN1C(C(=C(C2=CC=C(C=C2)C)O)C(=O)C1=O)C3=CC4=C(C=C3)OCO4
Molecular Formula:
C25H27NO5
Molecular Weight:
421.5g/mol
5-(1,3-Benzodioxol-5-yl)-1-hexyl-3-hydroxy-4-(4-methylbenzoyl)-1,5-dihydro-2H-pyrrol-2-one
CAS No.: 309268-87-9
Main Products
VCID: VC0394758
Molecular Formula: C25H27NO5
Molecular Weight: 421.5g/mol
| CAS No. | 309268-87-9 |
|---|---|
| Product Name | 5-(1,3-Benzodioxol-5-yl)-1-hexyl-3-hydroxy-4-(4-methylbenzoyl)-1,5-dihydro-2H-pyrrol-2-one |
| Molecular Formula | C25H27NO5 |
| Molecular Weight | 421.5g/mol |
| IUPAC Name | (4E)-5-(1,3-benzodioxol-5-yl)-1-hexyl-4-[hydroxy-(4-methylphenyl)methylidene]pyrrolidine-2,3-dione |
| Standard InChI | InChI=1S/C25H27NO5/c1-3-4-5-6-13-26-22(18-11-12-19-20(14-18)31-15-30-19)21(24(28)25(26)29)23(27)17-9-7-16(2)8-10-17/h7-12,14,22,27H,3-6,13,15H2,1-2H3/b23-21+ |
| Standard InChIKey | GEZMNUMDFRVWIA-XTQSDGFTSA-N |
| Isomeric SMILES | CCCCCCN1C(/C(=C(/C2=CC=C(C=C2)C)\O)/C(=O)C1=O)C3=CC4=C(C=C3)OCO4 |
| SMILES | CCCCCCN1C(C(=C(C2=CC=C(C=C2)C)O)C(=O)C1=O)C3=CC4=C(C=C3)OCO4 |
| Canonical SMILES | CCCCCCN1C(C(=C(C2=CC=C(C=C2)C)O)C(=O)C1=O)C3=CC4=C(C=C3)OCO4 |
| PubChem Compound | 5290616 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume